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Compound of Interest

Compound Name: N-Boc-DL-phenylalaninol

Cat. No.: B115902

Disclaimer: This document provides a comprehensive overview of the safety and handling
precautions for N-Boc-DL-phenylalaninol. It is intended for researchers, scientists, and drug
development professionals. The information herein has been synthesized from available safety
data sheets for structurally related compounds, primarily N-Boc-L-phenylalaninol, due to the
absence of a specific Safety Data Sheet (SDS) for the DL-racemic mixture. Users should
always consult the most current SDS for the specific product they are using and conduct a
thorough risk assessment before handling this chemical.

Hazard Identification and Classification

While a specific hazard classification for N-Boc-DL-phenylalaninol is not readily available,
data from related compounds suggests that it may be harmful if inhaled, swallowed, or
absorbed through the skin, and may cause irritation to the skin, eyes, and respiratory tract.[1]
[2] The following table summarizes the potential hazards based on analogous compounds.
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Hazard Class Category Hazard Statement

o - May be harmful if swallowed.
Acute Toxicity, Oral Not Classified o

o N May be harmful in contact with
Acute Toxicity, Dermal Not Classified )

skin.
Acute Toxicity, Inhalation Not Classified May be harmful if inhaled.[1]
Skin Corrosion/Irritation Category 2 Causes skin irritation.
Serious Eye Damage/Eye ) o
o Category 2A Causes serious eye irritation.
[rritation
Specific Target Organ Toxicity - May cause respiratory
Category 3

Single Exposure

irritation.[1]

Note: This classification is extrapolated from data on similar compounds and should be used

for guidance purposes only. A formal hazard assessment has not been established for N-Boc-

DL-phenylalaninol.

Personal Protective Equipment (PPE)

To minimize exposure risk, appropriate personal protective equipment must be worn when

handling N-Boc-DL-phenylalaninol. The following table outlines the recommended PPE.

Body Part Equipment Specification
Safety glasses with side- Conforming to EN166 (EU) or
Eyes/Face )
shields or goggles NIOSH (US) standards.[1][2]
Nitrile rubber, >0.11 mm
Hands Chemical-resistant gloves thickness, breakthrough time
>480 minutes.[2]
Body Laboratory coat Standard protective clothing.

Respiratory

Dust mask or respirator

Use in poorly ventilated areas

or when dust is generated.[2]
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Safe Handling and Storage

Handling:
» Handle in a well-ventilated area, preferably in a chemical fume hood.[2]

Avoid formation of dust and aerosols.

Avoid contact with skin, eyes, and clothing.[2]

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.

Storage:

» Store in a tightly closed container.

o Keep in a cool, dry, and well-ventilated place.

 Recommended storage temperature: 2-8 °C.

Experimental Protocols: Emergency Procedures

First Aid Measures

The following table details the immediate actions to be taken in case of exposure.
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[1]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

o Specific Hazards Arising from the Chemical: Hazardous combustion products may include
carbon oxides (CO, CO2) and nitrogen oxides (NOXx).[1]

o Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective gear.[1]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (see Section 2). Avoid breathing dust.
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

» Methods for Cleaning Up: Sweep up the spilled solid and place it in a suitable container for
disposal. Avoid generating dust. Clean the affected area with soap and water.

Visual Guides to Safety and Handling

The following diagrams illustrate key safety and handling workflows for N-Boc-DL-

phenylalaninol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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